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Compound of Interest

Compound Name: [Bmpip][NTf2]

Cat. No.: B1631736 Get Quote

Introduction

The ionic liquid 1-butyl-1-methylpiperidinium bis(trifluoromethylsulfonyl)imide, commonly

abbreviated as [Bmpip][NTf2], is a stable, hydrophobic ionic liquid that has garnered attention

for its potential applications in various chemical processes. Its unique physicochemical

properties, including high thermal stability, a wide electrochemical window, and low volatility,

make it a promising medium for catalytic reactions. While extensive literature on the catalytic

applications of more common imidazolium or pyrrolidinium-based ionic liquids exists, the

specific use of [Bmpip][NTf2] is an emerging area of interest. This document provides detailed

application notes and protocols based on the catalytic applications of piperidinium-based ionic

liquids, offering a valuable resource for researchers, scientists, and professionals in drug

development and chemical synthesis.

Piperidinium-based ionic liquids, including [Bmpip][NTf2], are recognized for their role as

green solvents and, in some cases, as catalysts or catalyst precursors.[1] Their utility has been

demonstrated in specialized areas such as the synthesis of platinum catalysts for

hydrosilylation and in the conversion of biomass.[2][3] The bis(trifluoromethylsulfonyl)imide

([NTf2]⁻) anion is known to be a suitable component for ionic liquids used in catalysis, including

palladium-catalyzed cross-coupling reactions and polymerizations, due to its stability and non-

coordinating nature.[4][5][6]
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Application Note 1: Hydrosilylation of Alkenes using
Piperidinium-Based Platinum Catalysts
Piperidinium salts can serve as precursors for the synthesis of highly active and recyclable

platinum catalysts for the hydrosilylation of alkenes. This process is crucial for the synthesis of

silicone polymers and organosilicon compounds.

Catalytic Process Overview

A piperidinium salt, such as 1-butyl-1-methylpiperidinium chloride ([Bmpip]Cl), can be reacted

with a platinum source to form an anionic platinum complex. This complex then acts as a

catalyst for the addition of a silane to an alkene. The ionic nature of the catalyst facilitates its

separation from the reaction products, allowing for its reuse.
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Catalyst Synthesis

Hydrosilylation Reaction

Catalyst Recycling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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